BENZO(a)PYRENE, 3-METHOXY-
BENZO(a)PYRENE, 3-METHOXY-
Brand Name:
Vulcanchem
CAS No.:
63059-68-7
VCID:
VC0134735
InChI:
InChI=1S/C21H14O/c1-22-19-11-8-13-6-9-17-16-5-3-2-4-14(16)12-15-7-10-18(19)20(13)21(15)17/h2-12H,1H3
SMILES:
COC1=C2C=CC3=CC4=CC=CC=C4C5=C3C2=C(C=C5)C=C1
Molecular Formula:
C21H14O
Molecular Weight:
282.3 g/mol
BENZO(a)PYRENE, 3-METHOXY-
CAS No.: 63059-68-7
Reference Standards
VCID: VC0134735
Molecular Formula: C21H14O
Molecular Weight: 282.3 g/mol
| CAS No. | 63059-68-7 |
|---|---|
| Product Name | BENZO(a)PYRENE, 3-METHOXY- |
| Molecular Formula | C21H14O |
| Molecular Weight | 282.3 g/mol |
| IUPAC Name | 3-methoxybenzo[a]pyrene |
| Standard InChI | InChI=1S/C21H14O/c1-22-19-11-8-13-6-9-17-16-5-3-2-4-14(16)12-15-7-10-18(19)20(13)21(15)17/h2-12H,1H3 |
| Standard InChIKey | YVMDKKLTTOBGIC-UHFFFAOYSA-N |
| SMILES | COC1=C2C=CC3=CC4=CC=CC=C4C5=C3C2=C(C=C5)C=C1 |
| Canonical SMILES | COC1=C2C=CC3=CC4=CC=CC=C4C5=C3C2=C(C=C5)C=C1 |
| Synonyms | 3-Methoxy Benzo[a]pyrene |
| PubChem Compound | 44382 |
| Last Modified | Nov 11 2021 |
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